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Benchmarking lzumerogant: A Comparative
Analysis of Potency and Selectivity

For Immediate Release

This guide provides a comparative analysis of lzumerogant (IMU-935), a dual inverse agonist
of Retinoic Acid-Related Orphan Receptor gamma t (RORyt) and Dihydroorotate
Dehydrogenase (DHODH), against other notable RORyt inverse agonists. The data presented
herein is intended for researchers, scientists, and drug development professionals to facilitate
an objective assessment of Izumerogant's performance characteristics.

Izumerogant is a potent, orally available small molecule that has been investigated for its
therapeutic potential in autoimmune diseases and prostate cancer.[1] Its dual mechanism of
action offers a potentially broad immunomodulatory profile. This document summarizes key
potency and selectivity data from publicly available sources and provides detailed experimental
protocols for the assays cited.
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Comparative Potency and Selectivity of RORyt
Inverse Agonists

The following tables summarize the in vitro potency of Izumerogant and a selection of similar
compounds. The data has been compiled from various public sources and should be
interpreted in the context of the specific assays from which they were generated.
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IC50 / Ki |
Compound Target Assay Type Reference
EC50 (nM)
Izumerogant N
RORyt Not Specified 24 [2]
(IMU-935)
DHODH Not Specified 240 [2]
Stimulated
IL-17A, IL-17F,
) Human 3-5 [2]
IFNy Secretion
Lymphocytes
Th17 _
_ o Murine Cells 135 [2]
Differentiation
IL-17F Stimulated 0.4
Production Human PBMCs
Vimirogant (VTP- Radioligand
RORyt o ) 3.5
43742) Binding (Ki)
Not Specified
RORyt 17
(IC50)
) Mouse
IL-17A Secretion 57
Splenocytes
) Activated
IL-17A Secretion 18
hPBMCs
Human Whole
IL-17A Secretion 192
Blood
Transactivation
GSK2981278 RORy
Assay
Human
IL-17A & IL-22
) Peripheral Blood 3.2
Secretion
T Cells
Transcription
JNJ-61803534 RORyt 9.6

Assay
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IL-17A Human CD4+ T

) Not Specified
Production cells
GAL4 Assay
BMS-986251 RORyt 12
(EC50)
Human Whole
IL-17 Production Blood Assay 24

(EC50)

Note: IC50, Ki, and EC50 values are measures of a drug's potency. A lower value indicates a
more potent compound. The specific assay conditions can influence these values, and direct

comparison across different studies should be made with caution.

RORYyt Signaling Pathway and Experimental

Workflow

The diagrams below illustrate the RORyt signaling pathway, which is crucial for the
differentiation of T-helper 17 (Th17) cells and the subsequent production of pro-inflammatory
cytokines like IL-17. The experimental workflow for assessing RORyt inverse agonism is also

depicted.
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RORyt Signaling Pathway in Th17 Differentiation
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Workflow for Assessing RORyt Inverse Agonism

In Vitro Assays

Radioligand Binding Assay Th17 Differentiation & IL-17 Inhibition Assay

Key Steps
Y Y

Receptor Preparation Isolation of Naive
CD4+ T cells

(e.g., cell membranes)

l :

Incubation with Radioligand Th17 Differentiation
& Test Compound (with cytokines & test compound)

l l

Separation of Bound Measurement of IL-17
& Free Ligand (ELISA, Flow Cytometry)

. . . Data Analysis
(Detectlon of Radloactlvny) Cl c50 determinationD

Data Analysis
(IC50/Ki determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Izumerogant - Immunic - AdisInsight [adisinsight.springer.com]
e 2. lzumerogant (IMU-935) | RORyt antagonist | Probechem Biochemicals [probechem.com]

o To cite this document: BenchChem. [Benchmarking Izumerogant's potency and selectivity
against similar compounds]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544335/docs#benchmarking-izumerogant-s-
potency-and-selectivity-against-similar-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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